Cas no 2172365-54-5 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid
• CAS No: 2172365-54-5
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6580784
• PubChem ID: 165540651
• Update Time: 2025-06-13

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid
• EN300-1484817
• 4-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-2-hydroxybenzoic acid
• 2172365-54-5

• Inchi： 1S/C27H24N2O6/c30-23-13-16(9-10-21(23)24(31)32)29-25(33)27(11-12-27)15-28-26(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22,30H,11-12,14-15H2,(H,28,34)(H,29,33)(H,31,32)
• InChI Key： ZBGNLHUPYUEOMX-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid

Comprehensive Overview of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid (CAS No. 2172365-54-5)

In the realm of organic chemistry and pharmaceutical research, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid (CAS No. 2172365-54-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyclopropane amino acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely recognized for its stability and ease of removal under mild conditions, making it a staple in solid-phase peptide synthesis (SPPS).

The molecular structure of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid features a cyclopropane ring, which is known to confer rigidity and metabolic stability to bioactive molecules. This characteristic is particularly valuable in the design of peptidomimetics and small-molecule inhibitors, where conformational constraints are often desired. The presence of a hydroxybenzoic acid moiety further enhances its utility, as this group is frequently employed in the development of anti-inflammatory and antioxidant agents.

Recent trends in pharmaceutical research highlight a growing interest in Fmoc-protected amino acids and their derivatives, driven by the demand for novel therapeutic peptides and bioconjugates. Searches for terms like "Fmoc-amino acid applications" and "cyclopropane in drug design" have surged, reflecting the compound's relevance in cutting-edge science. Additionally, the rise of AI-driven drug discovery has spurred inquiries into how such intermediates can be optimized using computational tools, further underscoring the importance of CAS No. 2172365-54-5 in modern research.

From a synthetic perspective, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid is typically prepared through multi-step organic reactions, including amide coupling and Fmoc protection. Its purity and stability are paramount, as these factors directly influence the success of downstream applications. Analytical techniques such as HPLC and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards.

Beyond its role in peptide synthesis, this compound has also been explored in material science, particularly in the fabrication of self-assembling hydrogels and biocompatible polymers. The Fmoc group’s ability to facilitate hierarchical assembly has opened new avenues for creating functional biomaterials, aligning with the broader trend of green chemistry and sustainable innovation.

In conclusion, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-2-hydroxybenzoic acid (CAS No. 2172365-54-5) represents a versatile and indispensable tool in both academic and industrial settings. Its multifaceted applications, from drug development to advanced materials, underscore its enduring significance in scientific progress. As research continues to evolve, this compound is poised to remain at the forefront of innovation, addressing some of the most pressing challenges in chemistry and biology.